3-((1-((1-methyl-1H-imidazol-4-yl)sulfonyl)pyrrolidin-3-yl)oxy)pyrazine-2-carbonitrile

• IUPAC Name: 3-[1-(1-methylimidazol-4-yl)sulfonylpyrrolidin-3-yl]oxypyrazine-2-carbonitrile
• InChI: InChI=1S/C13H14N6O3S/c1-18-8-12(17-9-18)23(20,21)19-5-2-10(7-19)22-13-11(6-14)15-3-4-16-13/h3-4,8-10H,2,5,7H2,1H3
• InChI Key: FNSAOLZEZOPABI-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(N=C1)S(=O)(=O)N2CCC(C2)OC3=NC=CN=C3C#N
• Molecular Formula: C13H14N6O3S
• Molecular Weight: 334.36 g/mol
• CAS No.: 2034577-01-8

Description

3-((1-((1-methyl-1H-imidazol-4-yl)sulfonyl)pyrrolidin-3-yl)oxy)pyrazine-2-carbonitrile is a useful research compound. Its molecular formula is C13H14N6O3S and its molecular weight is 334.35. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Organic Chemistry

Research in the area of organic synthesis often explores the development of novel methodologies for constructing complex molecules. For example, studies have reported on the "water-mediated" hydroamination and silver-catalyzed aminooxygenation processes to synthesize imidazo[1,2-a]pyridines, showing the versatility of water as a solvent in promoting such reactions (Darapaneni Chandra Mohan et al., 2013). Additionally, the metal-free iodine-catalyzed synthesis of fully substituted pyrazoles highlights an efficient approach to construct heterocyclic compounds by forming multiple bonds through a single operation (Jun Sun et al., 2015).

Antimicrobial Activity

Several studies have focused on the synthesis of new heterocyclic compounds containing sulfonamido moieties with the aim of finding potent antibacterial agents. For instance, novel compounds have been evaluated for their antibacterial activity, with some showing promising results against a range of bacteria (M. E. Azab et al., 2013). This suggests the potential of such structures in contributing to the development of new antibiotics.

Chemiluminescence

The exploration of chemiluminescent properties is another area of interest. Compounds such as polycyclic pyridazinediones have been synthesized and evaluated for their chemiluminescent capabilities, with some showing efficiency greater than luminol, a standard chemiluminescent agent. This indicates the potential application of these compounds in analytical chemistry and biological assays (Y. Tominaga et al., 1998).